Cas no 113411-59-9 (1-Benzyl-4-(2-methoxyphenyl)tetrahydropyridine)

• Product Name: 1-Benzyl-4-(2-methoxyphenyl)tetrahydropyridine
• CAS No: 113411-59-9
• MF: C₁₉H₂₁NO
• MW: 279.376145124435
• CID: 63025
• PubChem ID: 10707808
• Update Time: 2025-05-20

1-Benzyl-4-(2-methoxyphenyl)tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-(2-methoxyphenyl)tetrahydropyridine
• 1-benzyl-4-(2-methoxyphenyl)piperidine
• 1-Benzyl-1,2,3,6-tetrahydro-4-(2-methoxyphenyl)pyridine
• 1-benzyl-4-(2-methoxyphenyl)-1,2,3,6-tetrahydropyridine
• Pyridine,1,2,3,6-tetrahydro-4-(2-methoxyphenyl)-1-(phenylmethyl)
• XELFGRDOLBWGTB-UHFFFAOYSA-N
• AKOS015914748
• 1-benzyl-4-(2-methoxy-phenyl)-1,2,3,6-tetrahydro-pyridine
• Pyridine, 1,2,3,6-tetrahydro-4-(2-methoxyphenyl)-1-(phenylmethyl)-
• 113411-59-9
• SCHEMBL2396688

• Inchi： 1S/C19H21NO/c1-21-19-10-6-5-9-18(19)17-11-13-20(14-12-17)15-16-7-3-2-4-8-16/h2-11H,12-15H2,1H3
• InChI Key： XELFGRDOLBWGTB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1=CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 279.16200
• Monoisotopic Mass: 279.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47000
• LogP: 3.92240

Additional information on 1-Benzyl-4-(2-methoxyphenyl)tetrahydropyridine

1-Benzyl-4-(2-methoxyphenyl)tetrahydropyridine (CAS No. 113411-59-9): A Comprehensive Overview

1-Benzyl-4-(2-methoxyphenyl)tetrahydropyridine, identified by its CAS number 113411-59-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This tetrahydropyridine derivative exhibits a unique structural framework that has garnered attention for its potential biological activities and mechanistic insights. The presence of both a benzyl group and a 2-methoxyphenyl substituent in its molecular structure suggests possible interactions with various biological targets, making it a valuable candidate for further investigation.

The compound's structural motif, characterized by a tetrahydropyridine core, is well-documented for its role in modulating neurological and cardiovascular functions. Recent studies have highlighted the tetrahydropyridine scaffold as a key pharmacophore in the development of drugs targeting central nervous system disorders. The specific substitution pattern in 1-Benzyl-4-(2-methoxyphenyl)tetrahydropyridine may contribute to its selectivity and efficacy in these contexts.

In the realm of medicinal chemistry, the strategic placement of functional groups such as the benzyl and 2-methoxyphenyl moieties can significantly influence the compound's pharmacokinetic properties. These groups not only contribute to the overall solubility and bioavailability but also play a crucial role in determining binding affinity to biological targets. The benzyl group, for instance, is often employed to enhance metabolic stability, while the 2-methoxyphenyl moiety can introduce hydrophobic interactions that are critical for receptor binding.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design derivatives of 1-Benzyl-4-(2-methoxyphenyl)tetrahydropyridine with enhanced potency and reduced side effects. Molecular docking studies have revealed potential binding sites on enzymes and receptors relevant to neurodegenerative diseases, suggesting that this compound may serve as a lead molecule for developing novel therapeutic agents.

The synthesis of 1-Benzyl-4-(2-methoxyphenyl)tetrahydropyridine involves multi-step organic reactions that highlight the ingenuity of synthetic chemists in constructing complex molecular architectures. The process typically begins with the formation of the tetrahydropyridine ring, followed by functionalization at the 1-position with a benzyl group and at the 4-position with a 2-methoxyphenyl group. These steps require careful optimization to ensure high yields and purity, which are essential for subsequent biological evaluation.

One of the most compelling aspects of studying 1-Benzyl-4-(2-methoxyphenyl)tetrahydropyridine is its potential application in addressing neurological disorders. Preclinical data suggest that derivatives of this compound may modulate neurotransmitter release and receptor activity, offering a promising avenue for treating conditions such as Parkinson's disease and Alzheimer's disease. The unique combination of structural features makes it an attractive candidate for further exploration in this area.

The impact of this compound extends beyond its potential therapeutic applications. It also serves as a valuable tool for understanding fundamental mechanisms in drug design. By studying how different substituents influence biological activity, researchers can gain insights into structure-activity relationships (SARs), which are critical for optimizing drug candidates. This knowledge can be applied to other areas of medicinal chemistry, accelerating the discovery of new drugs.

In conclusion, 1-Benzyl-4-(2-methoxyphenyl)tetrahydropyridine (CAS No. 113411-59-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with promising preclinical data, make it a compelling subject for further investigation. As computational methods continue to evolve, the design and synthesis of such compounds will become more efficient, paving the way for novel therapeutic interventions.